Cas no 1806794-12-6 (6-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide)

• Product Name: 6-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide
• CAS No: 1806794-12-6
• MF: C₆H₆F₂IN₃O₂S
• MW: 349.097018718719
• CID: 4810645
• Update Time: 2025-10-29

6-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide

• Inchi： 1S/C6H6F2IN3O2S/c7-5(8)2-1-3(10)12-6(4(2)9)15(11,13)14/h1,5H,(H2,10,12)(H2,11,13,14)
• InChI Key： ONKKVHIBXQZRRP-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(N)N=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.7
• Topological Polar Surface Area: 107

Additional information on 6-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide

Research Briefing on 6-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide (CAS: 1806794-12-6): Recent Advances and Applications

6-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide (CAS: 1806794-12-6) is a structurally unique small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with amino, difluoromethyl, iodo, and sulfonamide functional groups, making it a versatile scaffold for drug discovery and medicinal chemistry applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00521) investigated the compound's role as a building block for kinase inhibitors. The researchers demonstrated that the iodine atom at the 3-position serves as an excellent handle for palladium-catalyzed cross-coupling reactions, enabling efficient diversification of the scaffold. The difluoromethyl group was found to significantly influence the metabolic stability of resulting compounds, while the sulfonamide moiety contributed to target binding through hydrogen bond interactions with kinase ATP pockets.

In the field of antimicrobial research, a team from the University of Tokyo recently reported (Bioorganic & Medicinal Chemistry, 2024, 32: 116-125) that derivatives of 6-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide exhibited potent activity against drug-resistant Gram-positive bacteria, with MIC values in the low micromolar range. The study proposed that the compound's mechanism of action involves inhibition of bacterial dihydrofolate reductase (DHFR), supported by crystallographic evidence of the sulfonamide group binding to the DHFR active site.

From a synthetic chemistry perspective, advances in the preparation of 6-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide have been reported by several groups. A notable improvement came from Scripps Research Institute (Organic Process Research & Development, 2023, 27(8): 1423-1432), where researchers developed a continuous flow process that increased the overall yield to 78% while reducing hazardous waste generation. This process innovation addresses previous challenges in scaling up production of this valuable intermediate.

The compound's potential in oncology was highlighted in a recent patent application (WO2023187654) describing its incorporation into proteolysis targeting chimeras (PROTACs). The difluoromethyl group was found to enhance cell permeability of the PROTAC molecules, while the iodo substituent allowed for straightforward conjugation to E3 ligase ligands. Preliminary data showed promising degradation of several oncology targets, including BRD4 and EGFR mutants.

Looking forward, 6-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide continues to attract research interest due to its multifunctional nature. Current challenges include further optimization of its physicochemical properties and expansion of its applications in targeted protein degradation and covalent inhibitor design. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, suggesting its growing importance in drug discovery.